Cas no 100593-14-4 (Acetic acid,[[3-(hexadecyloxy)-2-methyl-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-,methyl ester)

• Product Name: Acetic acid,[[3-(hexadecyloxy)-2-methyl-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-,methyl ester
• CAS No: 100593-14-4
• MF: C₂₅H₄₂N₄O₃S
• MW: 478.690985202789
• CID: 1128228
• Update Time: 2024-07-27

Acetic acid,[[3-(hexadecyloxy)-2-methyl-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-,methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,[[3-(hexadecyloxy)-2-methyl-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-,methyl ester
• Acetic acid, 2-[[3-(hexadecyloxy)-2-methyl-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-, methyl ester

• Inchi： 1S/C25H42N4O3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-32-25-23-22(28-29(25)2)24(27-20-26-23)33-19-21(30)31-3/h20H,4-19H2,1-3H3
• InChI Key： GHFQQWCLGXRRNH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1=NC=NC2=C(OCCCCCCCCCCCCCCCC)N(C)N=C21

Computed Properties

• Exact Mass: 478.29806

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 599.6±50.0 °C(Predicted)
• PSA: 79.13
• pka: 1.62±0.30(Predicted)